1-(3,4-Dichlorophenyl)-3-(dimethylamino)-2-(methylsulfonyl)-2-propen-1-one

• IUPAC Name: (Z)-1-(3,4-dichlorophenyl)-3-(dimethylamino)-2-methylsulfonylprop-2-en-1-one
• InChI: InChI=1S/C12H13Cl2NO3S/c1-15(2)7-11(19(3,17)18)12(16)8-4-5-9(13)10(14)6-8/h4-7H,1-3H3/b11-7-
• InChI Key: MABXWBSJQBPTMD-XFFZJAGNSA-N
• Canonical SMILES: CN(C)C=C(C(=O)C1=CC(=C(C=C1)Cl)Cl)S(=O)(=O)C
• Isomeric SMILES: CN(C)/C=C(/C(=O)C1=CC(=C(C=C1)Cl)Cl)\S(=O)(=O)C
• Molecular Formula: C12H13Cl2NO3S
• Molecular Weight: 322.2 g/mol
• CAS No.: 344275-67-8

Description

1-(3,4-Dichlorophenyl)-3-(dimethylamino)-2-(methylsulfonyl)-2-propen-1-one is a useful research compound. Its molecular formula is C12H13Cl2NO3S and its molecular weight is 322.2. The purity is usually 95%.
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Scientific Research Applications

Fluorescent Molecular Probes

One application involves the use of compounds with a structure similar to "1-(3,4-Dichlorophenyl)-3-(dimethylamino)-2-(methylsulfonyl)-2-propen-1-one" in the development of new fluorescent molecular probes. These probes are designed for ultrasensitive detection in biological systems, leveraging their strong solvent-dependent fluorescence for studying various biological events and processes (Diwu et al., 1997).

Synthesis and Structural Analysis

Another application is in the synthesis and analysis of push-pull enamines, which are structurally related compounds. These studies help understand the electronic and structural properties of such compounds, contributing to the field of organic chemistry and potentially influencing the development of new materials and chemical sensors (Pigošová et al., 2005).

Molecular Recognition

Research into the molecular recognition properties of related compounds has led to the synthesis of structures that can form complexes with dicarboxylic acids. This property is crucial for designing selective sensors and devices for detecting specific molecules in complex mixtures (Qi Yan-xing, 2004).

Kinetic and Structural Investigations

Further applications include kinetic and structural investigations of sterically hindered isomeric forms of related compounds. These studies provide insights into the reactivity and stability of such molecules, which is valuable for designing more effective catalysts and reaction intermediates (Rublova et al., 2017).